1,3-Dimethyl-6,7-dihydrobenzo[c]thiophen-4(5H)-one

• IUPAC Name: 1,3-dimethyl-6,7-dihydro-5H-2-benzothiophen-4-one
• InChI: InChI=1S/C10H12OS/c1-6-8-4-3-5-9(11)10(8)7(2)12-6/h3-5H2,1-2H3
• InChI Key: HYCRZWWNQKLDKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCC(=O)C2=C(S1)C
• Molecular Formula: C10H12OS
• Molecular Weight: 180.27 g/mol

Description

1,3-Dimethyl-6,7-dihydrobenzo[c]thiophen-4(5H)-one, commonly known as DMDBT-O, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. DMDBT-O belongs to the family of benzothiophene derivatives and has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Chemical Synthesis and Characterization

1,3-Dimethyl-6,7-dihydrobenzo[c]thiophen-4(5H)-one is a compound of interest in the synthesis and study of bicyclic thiophene derivatives. Research has focused on understanding its behavior in chemical reactions, such as bromination and Vilsmeier–Haack formylation, which are critical for developing new synthetic routes and compounds. For example, studies on its bromination in different solvents yield mono- or dibromo derivatives, showcasing its reactivity and potential for further chemical modification (Drewry & Scrowston, 1969).

Physical and Biological Properties

Investigations into the structural properties of related thiophene derivatives have shed light on how substituent groups, like methyl groups, influence the physical properties of these compounds. For instance, the introduction of methyl groups can lead to significant changes in the compound's planarity and electronic properties, which are essential for understanding their biological activity and photophysical behavior (Lakshman et al., 2000).

Antimicrobial Activity

Some derivatives of 1,3-Dimethyl-6,7-dihydrobenzo[c]thiophen-4(5H)-one exhibit promising antimicrobial activities. Research into their derivatives, specifically those incorporating triazolyl and thiadiazolyl groups, has demonstrated in vitro efficacy against various bacterial strains, highlighting their potential as leads for developing new antimicrobial agents (Tehranchian et al., 2005).

Antioxidant Activity

The exploration of the antioxidant capabilities of benzothiophene derivatives further demonstrates the broad applicability of these compounds in scientific research. Studies focusing on the synthesis and evaluation of new compounds for their antioxidant properties can lead to the development of novel antioxidants with potential applications in medicine and materials science (Queiroz et al., 2007).